
The Biosynthesis of Phenazine from the
Shikimic Acid Pathway: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenazine

Cat. No.: B1670421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenazines are a class of nitrogen-containing heterocyclic compounds produced by a variety

of bacteria, renowned for their broad-spectrum antibiotic, antitumor, and biocontrol properties.

The biosynthesis of the core phenazine structure originates from the shikimic acid pathway, a

central metabolic route for the production of aromatic compounds in microorganisms and

plants. This technical guide provides an in-depth overview of the phenazine biosynthetic

pathway, detailing the enzymatic steps, key intermediates, and regulatory networks. It is

designed to serve as a comprehensive resource for researchers in microbiology, synthetic

biology, and drug development, offering detailed experimental protocols, quantitative data, and

visual representations of the core processes to facilitate further research and application of

these versatile natural products.

Introduction
Phenazine biosynthesis begins with the diversion of chorismic acid, a key intermediate of the

shikimic acid pathway.[1] Through a series of enzymatic reactions catalyzed by the products of

the phz operon, two molecules of a chorismate-derived precursor are condensed and modified

to form the characteristic tricyclic phenazine scaffold.[2][3] The most common core structures,

phenazine-1-carboxylic acid (PCA) and phenazine-1,6-dicarboxylic acid (PDC), serve as

precursors for the vast diversity of over 150 known phenazine derivatives.[1][4] Understanding

the intricacies of this pathway is crucial for harnessing the biotechnological potential of
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phenazines, from developing novel antibiotics to engineering microbial strains for enhanced

production of desired compounds.

The Core Biosynthetic Pathway
The conversion of chorismic acid to the foundational phenazine molecules, PCA and PDC, is

orchestrated by a conserved set of enzymes encoded by the phz operon, typically comprising

phzA, phzB, phzC, phzD, phzE, phzF, and phzG.

The pathway initiates with the action of PhzC, a 3-deoxy-D-arabino-heptulosonate-7-phosphate

(DAHP) synthase, which channels precursors from primary metabolism into the shikimate

pathway, ultimately leading to chorismic acid. PhzE, an isochorismate synthase, then converts

chorismic acid to 2-amino-2-deoxyisochorismic acid (ADIC). Subsequently, PhzD catalyzes the

formation of trans-2,3-dihydro-3-hydroxyanthranilic acid (DHHA).

The isomerization of DHHA to 6-amino-5-oxocyclohex-2-ene-1-carboxylic acid (AOCHC) is a

critical step catalyzed by the isomerase PhzF. Following this, PhzB facilitates the condensation

of two AOCHC molecules to form the tricyclic intermediate hexahydrophenazine-1,6-

dicarboxylic acid (HHPDC). The final steps of core phenazine biosynthesis are mediated by

the FMN-dependent oxidase PhzG, which is involved in the oxidation of HHPDC to

dihydrophenazine-1,6-dicarboxylic acid (DHPDC) and, through oxidative decarboxylation, to

dihydrophenazine-1-carboxylic acid (DHPCA). The role of PhzA, which shares high sequence

similarity with PhzB, is thought to enhance the efficiency of PCA production, although it is not

essential for the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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